Cas no 1020056-82-9 (4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol)

• Product Name: 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol
• CAS No: 1020056-82-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD09965894
• CID: 1027517
• PubChem ID: 329771992
• Update Time: 2025-05-19

4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol
• 1H-Pyrrolo[2,3-b]pyridin-5-ol, 4-chloro-
• AMY2108
• VQB05682
• AKOS006310071
• SCHEMBL1956952
• MFCD09965894
• 1020056-82-9
• DB-029477
• CS-M0031
• DTXSID80649810
• 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol, AldrichCPR
• CS-13114
• SB14495

• MDL： MFCD09965894
• Inchi： 1S/C7H5ClN2O/c8-6-4-1-2-9-7(4)10-3-5(6)11/h1-3,11H,(H,9,10)
• InChI Key： FSSNZZBDEOYMMZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C=1C=CN2)O

Computed Properties

• Exact Mass: 168.00900
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.598
• PSA: 48.91000
• LogP: 1.92190

4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol

Professional Introduction to 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1020056-82-9)

4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol, with the chemical formula C₈H₅ClN₂O, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule, featuring a pyrrolopyridine core, has garnered considerable attention due to its unique structural properties and potential biological activities. The presence of a chlorine substituent at the 4-position and a hydroxyl group at the 5-position enhances its reactivity and makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. Pyrrolopyridine scaffolds are well-documented for their versatility in drug design, particularly in the realm of kinase inhibitors and other enzyme-targeting molecules. The specific substitution pattern of 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol allows for selective interactions with biological targets, making it a promising candidate for further exploration.

Recent advancements in medicinal chemistry have highlighted the utility of this compound in the synthesis of inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential as a precursor in the development of agents that modulate protein-protein interactions involved in cancer progression. The chlorine atom at the 4-position serves as a handle for further functionalization, enabling chemists to introduce additional moieties that enhance binding affinity and selectivity.

In addition to its applications in oncology, 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol has shown promise in other therapeutic areas. Research indicates that derivatives of this compound may exhibit antimicrobial properties, making them useful in combating resistant bacterial strains. The hydroxyl group at the 5-position provides a site for derivatization, allowing for the creation of molecules with enhanced pharmacokinetic profiles.

The synthesis of 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps often include cyclization reactions to form the pyrrolopyridine ring system, followed by chlorination and hydroxylation to achieve the desired substitution pattern. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

The compound's structural features also make it an attractive scaffold for computational chemistry studies. Molecular modeling techniques have been employed to predict binding modes and interactions with biological targets. These studies not only aid in rational drug design but also provide insights into the mechanistic aspects of drug action. The combination of experimental and computational approaches has been instrumental in optimizing derivatives of 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol for improved therapeutic efficacy.

In conclusion, 4-Chloro-1H-pyrrolo[2,3-b]pyridin-5-ol (CAS No. 1020056-82-9) represents a fascinating compound with broad applications in pharmaceutical research and development. Its unique structural attributes and potential biological activities position it as a key intermediate in the synthesis of novel therapeutic agents. As research continues to uncover new ways to leverage this molecule's properties, its importance in medicinal chemistry is likely to grow even further.